Cas no 197957-65-6 (Thiophene, 3,3'-(1,2-ethynediyl)bis-)

• Product Name: Thiophene, 3,3'-(1,2-ethynediyl)bis-
• CAS No: 197957-65-6
• MF: C₁₀H₆S₂
• MW: 190.284639835358
• CID: 1389412
• PubChem ID: 11401258
• Update Time: 2025-04-20

Thiophene, 3,3'-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3,3'-(1,2-ethynediyl)bis-
• 3-(2-thiophen-3-ylethynyl)thiophene
• SCHEMBL22733866
• DTXSID20464701
• di(3-thienyl)ethyne
• 197957-65-6

• Inchi： 1S/C10H6S2/c1(9-3-5-11-7-9)2-10-4-6-12-8-10/h3-8H
• InChI Key： HHQGKRAXRSELOL-UHFFFAOYSA-N
• SMILES： S1C=CC(C#CC2=CSC=C2)=C1

Computed Properties

• Exact Mass: 189.99118
• Monoisotopic Mass: 189.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0